2-Bromo-5-methoxypyridine
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 2-Bromo-5-methoxypyridine, such as 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, illustrates the compound's role in the development of receptor antagonists. An efficient synthesis involves reactions starting from methyl 2,6-difluoropyridine-3-carboxylate, leading to the desired product with significant regioselectivity and yield (Hirokawa, Horikawa, & Kato, 2000). Another example includes the synthesis of 5-functionalised2-methoxypyridines using magnesium 'ate' complexes, demonstrating the versatility of 2-bromo-5-methoxypyridine derivatives in organic synthesis (Sośnicki, 2009).
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-methoxypyridine and its derivatives has been extensively analyzed through various methods. For instance, lanthanide complexes with 2-bromo-5-methoxybenzoic acid demonstrate the compound's ability to form stable complexes with interesting structural characteristics (Wu, Ren, Zhang, & Wang, 2018).
Chemical Reactions and Properties
The chemical reactivity of 2-Bromo-5-methoxypyridine allows for its use in a variety of chemical transformations. For example, the bromination of pyridines leads to the synthesis of 5-brominated and 5,5'-dibrominated derivatives, showcasing the compound's utility in constructing complex molecular structures (Schwab, Fleischer, & Michl, 2002).
Physical Properties Analysis
The physical properties of 2-Bromo-5-methoxypyridine derivatives, including crystal structures and thermodynamic properties, have been studied to understand their stability and reactivity. The crystal structures of lanthanide complexes reveal detailed information about the arrangement of molecules and their interactions, contributing to the understanding of the compound's physical characteristics (Zhao, Ren, Zhang, 2018).
Chemical Properties Analysis
The chemical properties of 2-Bromo-5-methoxypyridine, including its reactivity in various chemical reactions, are crucial for its application in synthesis. The functionalization of 2-methoxy-6-methylpyridine to afford 5-bromo-2-methoxy-6-methylpyridine demonstrates the compound's versatility and the potential for regioselective introduction of functional groups (Gray, Konopski, & Langlois*, 1994).
Scientific Research Applications
Application 2: Molecular Recognition
- Summary of Application : The specific interactions between boronic acids and certain molecules can be exploited for the design of sensors or targeted drug delivery systems.
Application 3: Ligand for Central Nicotinic Acetylcholine Receptor
- Summary of Application : 5-Bromo-2-methoxypyridine is used as a ligand for central nicotinic acetylcholine receptor . This could be useful in studying the function of these receptors in the nervous system.
Application 4: Synthesis of Anti-HIV Active Integrase Inhibitors
- Summary of Application : 5-Bromo-2-methoxypyridine is used in a novel synthetic approach to anti-HIV active integrase inhibitors . This could be useful in the development of new treatments for HIV.
Application 5: Preparation of Tetrahydroisoquinoline Amides as Bronchodilators
- Summary of Application : 2-Bromo-5-methoxypyridine is a reagent used in the preparation of tetrahydroisoquinoline amides as bronchodilators . This could be useful in the treatment of respiratory conditions such as asthma.
Application 6: Preparation of 5-Bromo-2-methoxypyridine-3-carboxaldehyde
Safety And Hazards
When handling 2-Bromo-5-methoxypyridine, personal protective equipment and face protection should be worn. It’s important to ensure adequate ventilation and avoid getting the substance in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided. The container should be kept tightly closed in a dry and well-ventilated place and kept away from heat, sparks, and flame .
properties
IUPAC Name |
2-bromo-5-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WULVUFYZVYHTFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(C=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40456885 |
Source
|
| Record name | 2-Bromo-5-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40456885 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-methoxypyridine | |
CAS RN |
105170-27-2 |
Source
|
| Record name | 2-Bromo-5-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40456885 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-methoxypyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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